8-[4-(4-chloro-2-methylphenoxy)butoxy]quinoline

• IUPAC Name: 8-[4-(4-chloro-2-methylphenoxy)butoxy]quinoline
• InChI: InChI=1S/C20H20ClNO2/c1-15-14-17(21)9-10-18(15)23-12-2-3-13-24-19-8-4-6-16-7-5-11-22-20(16)19/h4-11,14H,2-3,12-13H2,1H3
• InChI Key: PRLIUHPXMDSYBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCCCOC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C20H20ClNO2
• Molecular Weight: 341.8 g/mol

Description

MCPB, or 4-(4-chloro-2-methylphenoxy)butanoic acid, is a phenoxybutyric herbicide. It’s used in the United States on pea crops before flowering for post-emergence control of broadleaf annual and perennial weeds.

Molecular Structure Analysis

The molecular formula of MCPB is C11H13ClO3. Its molecular weight is 216.661. The IUPAC Standard InChI is InChI=1S/C11H13ClO3/c1-8-7-9(12)4-5-10(8)15-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14).

Physical and Chemical Properties Analysis

MCPB has a molecular weight of 216.661. The melting point of MCPB is around 373.86 K.

Safety and Hazards

MCPB has low to moderate acute toxicity, with kidney and liver effects as the main hazard concerns.